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Compound of Interest

Compound Name: Isotridecanol

Cat. No.: B073481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity isotridecanol, a critical raw

material for various applications in research and pharmaceutical development. This document

outlines commercial sources, purity specifications, analytical methodologies for quality control,

and its role as a pharmaceutical excipient.

Introduction to Isotridecanol
Isotridecanol (ITDA), also known as isotridecyl alcohol, is a C13 branched-chain fatty alcohol.

It is a clear, high-boiling, oily liquid with a faint odor, miscible with most organic solvents but

practically insoluble in water.[1] Its branched structure imparts unique physical and chemical

properties compared to its linear counterpart, n-tridecanol, influencing its use in various

industrial and specialized applications.

In the context of pharmaceutical development, high-purity isotridecanol is utilized as an

excipient.[2] Excipients are inactive ingredients that play a crucial role in the formulation of drug

products, enhancing stability, modifying release profiles, and improving the overall

manufacturability and performance of the final dosage form.[3] Isotridecanol and its

ethoxylated derivatives are particularly valued as emulsifiers and solubilizing agents in topical

formulations like creams and lotions.
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The global production of isotridecanol is dominated by several major chemical manufacturers

who primarily supply industrial grades. However, a number of suppliers offer higher purity

grades suitable for laboratory, analytical, and pharmaceutical applications. Researchers and

drug development professionals should prioritize suppliers who can provide comprehensive

Certificates of Analysis (CoA) and detailed specifications.

Table 1: Prominent Commercial Suppliers of Isotridecanol

Supplier Grade(s) Offered
Key Characteristics /
Target Applications

Major Manufacturers

ExxonMobil Chemical Exxal™ 13
Primarily industrial grade for

plasticizers and surfactants.[4]

BASF Isotridecanol N

Industrial applications,

including plasticizers and

lubricants.[4]

Evonik Industries MARLIPAL® O 13
Raw material for surfactants

and specialty esters.[4]

Sasol ISOFOL® 13 Industrial applications.[4]

KH Neochem Co., Ltd. -
Major producer for industrial

use.[4]

ROKODA (Huajinda Group) -

Large-scale production for

various industrial applications.

[4]

Suppliers for Research &

Pharmaceutical Applications

Carl Roth
Isotridecanol, ethoxylated

≥95%

Laboratory and analytical use.

[5]

Ataman Kimya ISOTRIDECYL ALCOHOL

High-quality intermediate for

various industries, including

pharmaceuticals.
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Note: Purity levels can vary between batches and grades. It is imperative to request a lot-

specific Certificate of Analysis before purchase and use in critical applications.

Purity Specifications and Analytical
Characterization
For research and pharmaceutical applications, the purity and isomeric composition of

isotridecanol are critical parameters. Impurities can affect the stability, efficacy, and safety of

the final drug product.

Table 2: Typical Specifications for High-Purity Isotridecanol

Parameter Specification Analytical Method

Purity (as Isotridecanol)
≥ 99.5% (typical for high-purity

grades)
Gas Chromatography (GC)

Isomer Distribution To be reported
Gas Chromatography-Mass

Spectrometry (GC-MS)

Water Content ≤ 0.1% Karl Fischer Titration

Acidity (as acetic acid) ≤ 0.01% Titration

Color (APHA) ≤ 10 Spectrophotometry

Analytical Methodology: Purity and Isomer Analysis by
Gas Chromatography-Mass Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for

determining the purity and characterizing the isomer distribution of isotridecanol. The following

provides a detailed experimental protocol.

Experimental Protocol: GC-MS Analysis of Isotridecanol

Objective: To determine the purity and identify the isomeric composition of an isotridecanol
sample.
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Instrumentation:

Gas Chromatograph (GC) equipped with a split/splitless injector and a flame ionization

detector (FID) for quantification and a mass spectrometer (MS) for identification.

Autosampler for precise and reproducible injections.

Materials:

Isotridecanol sample

High-purity helium (carrier gas)

Suitable solvent for dilution (e.g., hexane or dichloromethane, GC grade)

Volumetric flasks and pipettes for sample preparation

Chromatographic Conditions:

Column: A non-polar or mid-polar capillary column is recommended for the separation of

long-chain alcohol isomers. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film

thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or

equivalent).

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio) to avoid column overloading.

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 10 °C/min.

Final hold: Hold at 280 °C for 10 minutes.
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(Note: The temperature program may need to be optimized based on the specific column

and instrument used.)

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400

Transfer Line Temperature: 280 °C

Sample Preparation:

Accurately weigh approximately 100 mg of the isotridecanol sample into a 10 mL volumetric

flask.

Dissolve and dilute to the mark with the chosen solvent.

Transfer an aliquot to a GC vial for analysis.

Data Analysis:

Purity Determination (using FID data): Calculate the area percentage of the main

isotridecanol isomer peaks relative to the total area of all peaks in the chromatogram.

Isomer Identification (using MS data): Identify the individual isomer peaks by comparing their

mass spectra with a reference library (e.g., NIST) and by interpreting the fragmentation

patterns. The molecular ion (M+) may be weak or absent; look for characteristic fragment

ions.

Method Validation: The analytical method should be validated according to ICH Q2(R1)

guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision

(repeatability and intermediate precision), and robustness.[6]
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Role in Pharmaceutical Formulations
Isotridecanol and its derivatives, particularly isotridecanol ethoxylates, serve as non-ionic

surfactants and emulsifying agents in pharmaceutical formulations. Their branched alkyl chain

provides steric hindrance that can enhance the stability of emulsions.

Key Applications:

Topical Formulations: Used as emulsifiers and emollients in creams and lotions to create

stable and cosmetically elegant products.

Drug Delivery Systems: Investigated for their potential in forming microemulsions and

nanoemulsions to enhance the solubility and bioavailability of poorly water-soluble drugs.

Penetration Enhancers: Long-chain alcohols can act as penetration enhancers in

transdermal drug delivery systems by disrupting the lipid bilayer of the stratum corneum.[7]

Supplier Qualification and Quality Control Workflow
For researchers and drug developers, ensuring the quality and consistency of raw materials is

paramount. The following workflow outlines a systematic approach to qualifying suppliers and

implementing quality control for high-purity isotridecanol.
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Supplier Qualification and Quality Control Workflow for High-Purity Isotridecanol

Start: Identify Need for
High-Purity Isotridecanol

Identify Potential Suppliers
(Databases, Literature, Trade Shows)

Request Information:
- Technical Data Sheet
- Purity Specifications

- Sample CoA

Evaluate Supplier Documentation
- Purity ≥ 99.5%?

- GMP Compliance?
- Regulatory Support?

Request Sample for Evaluation

Meets Initial Criteria

Reject Supplier

Does Not Meet Criteria

In-House QC Testing of Sample
(GC-MS, Karl Fischer, etc.)

Compare QC Results
with Supplier CoA

Decision Point

Add to Approved
Supplier List

Results Match CoA Discrepancies Found

Procurement of
Production-Scale Batch

End

Incoming Material QC
- Verify CoA

- Perform Identity and Purity Tests

Release for Use in
R&D / Manufacturing

Passes QC

Quarantine / Reject Batch

Fails QC

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b073481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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